4-(2-Nitroethenyl)morpholine

• IUPAC Name: 4-[(E)-2-nitroethenyl]morpholine
• InChI: InChI=1S/C6H10N2O3/c9-8(10)2-1-7-3-5-11-6-4-7/h1-2H,3-6H2/b2-1+
• InChI Key: RMFYRMWFMLPCQK-OWOJBTEDSA-N
• Canonical SMILES: C1COCCN1C=C[N+](=O)[O-]
• Isomeric SMILES: C1COCCN1/C=C/[N+](=O)[O-]
• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• CAS RN: 101419-83-4

Description

4-(2-Nitroethenyl)morpholine is a chemical compound with the molecular formula C6H10N2O3 and a molecular weight of 158.16. It is used for research purposes.

Synthesis Analysis

Morpholines, including 4-(2-Nitroethenyl)morpholine, are typically synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds. A simple and efficient method involves a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides. Various mono-, di-, and trisubstituted morpholines, spiro morpholines, and ring-fused morpholines, as well as morpholine homologs, can be synthesized in good to excellent yields by a single methodology under similar reaction conditions.

Scientific Research Applications

Mechanism of Nitrosation

• Nitrosation Mechanism Involving Morpholine : The nitrosation of morpholine by oxygenated nitric oxide solutions was investigated, providing insights into the chemical processes and kinetics involved (Goldstein & Czapski, 1996).

Synthesis and Pharmacological Evaluation

• Synthesis and Evaluation of Morpholine Derivatives : A study on the synthesis of 4-(2-aminophenyl)morpholines and their evaluation for various pharmacological activities, such as analgesic and antimicrobial activities, demonstrates the compound's potential in medicinal chemistry (Panneerselvam et al., 2009).

Medicinal Chemistry

• Biological Activities of Morpholine Derivatives : Morpholines with specific substitutions were designed, showing a range of biological activities, including sympathomimetic and analgesic properties. This study highlights the versatility of morpholine derivatives in drug development (Rekka & Kourounakis, 2010).

Antimicrobial Activity

• Antimicrobial Properties : The study of 4-(Phenylsulfonyl) morpholine demonstrated its potential in modulating antibiotic activity against multidrug-resistant strains, indicating its significance in addressing antibiotic resistance (Oliveira et al., 2015).

Reaction Mechanisms

• Nucleofugality in Aminolysis Reactions : Investigation of the reactions of O-(4-cyanophenyl) O-(3-nitrophenyl) thionocarbonate with morpholine provided insights into the reaction mechanisms and kinetics, which are fundamental to understanding chemical reactions involving morpholine derivatives (Montecinos et al., 2017).

Mechanism of Action

Target of Action

It’s known that morpholine derivatives can interact with several kinases enzymes involved in cytokinesis and cell cycle regulation .

Mode of Action

The mode of action of 4-(2-Nitroethenyl)morpholine involves a multicomponent reaction with aminoazoles and benzaldehyde in an acidic medium . This reaction leads to the formation of complex compounds which subsequently undergo rearrangement .

Biochemical Pathways

Morpholine degradation is primarily carried out by the mycobacterium genus, transforming morpholine to 2-(2-aminoethoxy) acetic acid .

Pharmacokinetics

It’s known that morpholine and its analogues have physicochemical properties that improve blood solubility and brain permeability .

Result of Action

It’s known that morpholine derivatives can have a central inhibitory action on several kinases enzymes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-(2-Nitroethenyl)morpholine . For instance, factors like light, temperature, oxygen availability, seasonal variation, salinity, and toxic contaminants can affect the biosynthesis and chemical stability of essential oils, which are complex mixtures of terpenoids and phenylpropanoids .